Cas no 1805414-35-0 (3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride)

• Product Name: 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride
• CAS No: 1805414-35-0
• MF: C₈H₅BrClNO₂S
• MW: 294.552798986435
• CID: 5008587
• Update Time: 2025-08-02

3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO2S/c1-5-2-6(14(10,12)13)3-8(9)7(5)4-11/h2-3H,1H3
• InChI Key： IFXWGTZFACHFFY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C#N)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride

Comprehensive Overview of 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1805414-35-0)

3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1805414-35-0) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. This sulfonyl chloride derivative is characterized by its unique molecular structure, featuring a bromine substituent, a cyano group, and a methyl group attached to a benzene ring. Its sulfonyl chloride functional group makes it a valuable intermediate in synthesizing sulfonamides, which are pivotal in drug development and material science.

The compound’s CAS number 1805414-35-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. In recent years, the demand for 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride has surged due to its role in developing novel small-molecule inhibitors and bioconjugation reagents. These applications align with trending topics such as targeted drug delivery and precision medicine, which dominate academic and industrial discussions.

From a synthetic chemistry perspective, the bromine and cyano groups in this compound offer versatile reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig transformations. Such reactions are frequently searched in AI-driven platforms like Reaxys or SciFinder, reflecting the compound’s relevance in modern organic synthesis. Additionally, its sulfonyl chloride moiety is instrumental in creating sulfonamide linkages, a cornerstone in designing protease inhibitors and antibacterial agents.

Environmental and safety considerations are also paramount when handling 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride. While not classified as hazardous under standard regulations, proper storage conditions—such as moisture-free environments at controlled temperatures—are emphasized in safety data sheets (SDS). This aligns with the growing emphasis on green chemistry and sustainable laboratory practices, topics frequently queried in search engines by academic and industrial users.

In the context of high-throughput screening (HTS), this compound’s structural features make it a candidate for fragment-based drug discovery (FBDD). Researchers often explore its potential in kinase inhibition or GPCR modulation, areas that garner significant attention in PubMed and Google Scholar searches. Its methyl group further enhances lipophilicity, a property critical for optimizing bioavailability in drug candidates.

The analytical characterization of 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride typically involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are frequently discussed in online forums such as ResearchGate, where users seek troubleshooting advice for spectral interpretation. The compound’s crystalline form and solubility profile are also key points of interest for formulation scientists.

Market-wise, suppliers of CAS 1805414-35-0 cater to niche segments, including contract research organizations (CROs) and academic laboratories. Pricing trends and supply chain dynamics for such intermediates are often analyzed in industry reports, reflecting their economic significance. Searches for “buy 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride” or “custom synthesis sulfonyl chlorides” highlight commercial demand.

In summary, 3-Bromo-4-cyano-5-methylbenzenesulfonyl chloride (CAS No. 1805414-35-0) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span drug discovery, material science, and analytical research, making it a subject of persistent interest in both scientific literature and online search queries.